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Abstract

Kahweofuran, a volatile sulfur-containing heterocyclic organic compound, is a significant
contributor to the characteristic aroma of roasted coffee. This technical guide provides a
comprehensive overview of the chemical classification, physicochemical properties, and
analytical and synthetic methodologies related to Kahweofuran. It is intended to serve as a
foundational resource for researchers, scientists, and drug development professionals
interested in the chemistry and potential applications of this intriguing natural product. While
direct evidence of its engagement in specific signaling pathways remains to be elucidated, this
guide also explores the plausible metabolic fate of Kahweofuran based on the known
biotransformation of related furan and aryl thioether compounds.

Chemical Classification and Nomenclature

Kahweofuran, with the IUPAC name 6-methyl-2,3-dihydrothieno[2,3-c]furan, is a bicyclic
aromatic compound.[1] Its structure features a furan ring fused to a thiophene ring. Based on
its functional groups, Kahweofuran is classified as an aryl thioether.[2] This classification is
due to the presence of a thioether group where the sulfur atom is bonded to an aromatic ring
system.

Table 1: Chemical Identification of Kahweofuran
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Identifier Value

IUPAC Name 6-methyl-2,3-dihydrothieno[2,3-c]furan[1]
Molecular Formula C7HsOS[1]

CAS Number 26693-24-3[1]

2,3-Dihydro-6-methylthieno[2,3-c]furan,

Synonyms i )
Thieno[2,3-c]furan, 2,3-dihydro-6-methyl-

Physicochemical and Spectroscopic Data

The physicochemical properties of Kahweofuran are crucial for understanding its behavior in
various systems. While experimentally determined data is limited in the public domain, several
predicted properties provide valuable insights.

Table 2: Physicochemical Properties of Kahweofuran (Predicted)

Property Value Source
Molecular Weight 140.20 g/mol PubChem
logP 19 XLogP3
Water Solubility 1.35¢g/L ALOGPS
Boiling Point 235.6 °C at 760 mmHg EPISuite
Vapor Pressure 0.04 mmHg at 25 °C EPISuite

Spectroscopic Data:

Detailed experimental spectroscopic data for Kahweofuran is not readily available in
consolidated form. However, analysis of coffee volatiles by Gas Chromatography-Mass
Spectrometry (GC-MS) has been instrumental in its identification. The mass spectrum of
Kahweofuran would be expected to show a molecular ion peak (M+) at m/z 140,
corresponding to its molecular weight. Fragmentation patterns would likely involve the loss of
fragments such as CHs, CO, and cleavage of the dihydrothiophene ring. Nuclear Magnetic
Resonance (NMR) spectroscopy would provide detailed structural information, with expected
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signals in the aromatic region for the furan proton and in the aliphatic region for the methyl and
dihydrothiophene protons. Infrared (IR) spectroscopy would show characteristic absorption
bands for C-H, C-O, and C-S bonds within the molecule.

Occurrence and Sensory Properties

Kahweofuran is a key aroma compound found in roasted coffee, contributing to its
characteristic roasty and sulfurous notes.[3][4][5] The concentration of Kahweofuran in coffee
is influenced by the bean origin, roasting conditions, and brewing method. Sulfur-containing
compounds, although present in trace amounts, have a significant impact on the overall flavor
profile of coffee due to their low odor thresholds.[3][4][5][6]

Table 3: Sensory Profile of Kahweofuran

Attribute Description

Odor Roasted, sulfurous, coffee-like

o Enhances the overall roasty and savory notes of
Flavor Contribution
coffee

Experimental Protocols
Isolation of Kahweofuran from Coffee Beans (General
Workflow)

A specific, detailed protocol for the isolation of pure Kahweofuran is not readily available.
However, a general workflow for the extraction and analysis of volatile compounds from coffee
can be adapted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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